Adenosine, 8-(4-methoxyphenyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Adenosine, 8-(4-methoxyphenyl)- is a derivative of adenosine, a nucleoside composed of adenine linked to ribose. This compound is notable for its potential applications in various scientific fields, including pharmacology and biochemistry. The presence of the 4-methoxyphenyl group enhances its chemical properties, making it a subject of interest for researchers.
Preparation Methods
One common method includes the use of a Suzuki-Miyaura cross-coupling reaction, where a boronic acid derivative of the 4-methoxyphenyl group is coupled with a halogenated adenosine derivative in the presence of a palladium catalyst . This method is favored for its high yield and scalability.
Chemical Reactions Analysis
Adenosine, 8-(4-methoxyphenyl)- undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate, leading to the formation of corresponding quinones.
Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the removal of the methoxy group.
Scientific Research Applications
Adenosine, 8-(4-methoxyphenyl)- has several applications in scientific research:
Comparison with Similar Compounds
Adenosine, 8-(4-methoxyphenyl)- can be compared with other adenosine derivatives, such as:
Adenosine, 8-(4-chlorophenyl)-: This compound has a similar structure but with a chlorine atom instead of a methoxy group.
Adenosine, 8-(4-hydroxyphenyl)-: The presence of a hydroxyl group instead of a methoxy group can significantly alter the compound’s reactivity and biological activity.
These comparisons highlight the unique properties of Adenosine, 8-(4-methoxyphenyl)-, particularly its potential as a selective adenosine receptor antagonist.
Properties
73340-80-4 | |
Molecular Formula |
C17H19N5O5 |
Molecular Weight |
373.4 g/mol |
IUPAC Name |
(2R,3R,4S,5R)-2-[6-amino-8-(4-methoxyphenyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
InChI |
InChI=1S/C17H19N5O5/c1-26-9-4-2-8(3-5-9)15-21-11-14(18)19-7-20-16(11)22(15)17-13(25)12(24)10(6-23)27-17/h2-5,7,10,12-13,17,23-25H,6H2,1H3,(H2,18,19,20)/t10-,12-,13-,17-/m1/s1 |
InChI Key |
OKPNPELXKRMPQE-CNEMSGBDSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C2=NC3=C(N=CN=C3N2[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC3=C(N=CN=C3N2C4C(C(C(O4)CO)O)O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.